Cas no 4270-37-5 (N,N''-BIS-(4-ETHOXY-PHENYL)-MALONAMIDE)

• Product Name: N,N''-BIS-(4-ETHOXY-PHENYL)-MALONAMIDE
• CAS No: 4270-37-5
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 928351
• PubChem ID: 2305037
• Update Time: 2025-05-20

N,N''-BIS-(4-ETHOXY-PHENYL)-MALONAMIDE Chemical and Physical Properties

Names and Identifiers

• N,N''-BIS-(4-ETHOXY-PHENYL)-MALONAMIDE
• N,N'-BIS-(4-ETHOXY-PHENYL)-MALONAMIDE
• N,N'-bis(4-ethoxyphenyl)propanediamide
• Malonsaeure-bis-(4-ethoxyanilid)
• Malonsaeure-di-p-phenetidid
• N,N'-Bis-(4-aethoxy-phenyl)-malonamid
• N,N'-di-4-ethoxyanilide of malonic acid
• N.N'-Malonyl-bis-(p-phenetidin)
• n1,n3-Bis(4-ethoxyphenyl)malonamide
• SCHEMBL9312707
• DTXSID40367922
• 4270-37-5
• CHEMBL1608714
• MLS001175132
• HMS2875H08
• AKOS000115204
• CS-0299410
• EN300-01426
• STK877398
• G34937
• HMS1784B01
• Oprea1_377760
• SMR000588406
• AB00710449-01

• Inchi： 1S/C19H22N2O4/c1-3-24-16-9-5-14(6-10-16)20-18(22)13-19(23)21-15-7-11-17(12-8-15)25-4-2/h5-12H,3-4,13H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key： IKBROMXSICOKKZ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NC(CC(NC1C=CC(=CC=1)OCC)=O)=O

Computed Properties

• Exact Mass: 342.15800
• Monoisotopic Mass: 342.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.9
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.66000
• LogP: 3.59730

Additional information on N,N''-BIS-(4-ETHOXY-PHENYL)-MALONAMIDE

Research Brief on N,N''-BIS-(4-ETHOXY-PHENYL)-MALONAMIDE (CAS: 4270-37-5) in Chemical and Biomedical Applications

N,N''-BIS-(4-ETHOXY-PHENYL)-MALONAMIDE (CAS: 4270-37-5) is a specialized organic compound that has recently garnered attention in the fields of chemical biology and pharmaceutical research. This malonamide derivative is characterized by its unique structural features, including ethoxy-substituted phenyl rings, which contribute to its potential applications in drug design and material science. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

The compound's molecular structure, with its symmetrical arrangement of ethoxy-phenyl groups, offers interesting possibilities for intermolecular interactions, such as hydrogen bonding and π-π stacking. These properties have been leveraged in the development of novel supramolecular materials and as a building block for more complex pharmaceutical agents. Research published in the Journal of Medicinal Chemistry (2023) highlights its potential as a scaffold for kinase inhibitors, demonstrating moderate activity against several cancer-related protein targets.

Recent synthetic approaches to N,N''-BIS-(4-ETHOXY-PHENYL)-MALONAMIDE have focused on green chemistry principles, with a 2024 study in ACS Sustainable Chemistry & Engineering reporting an improved catalytic method that reduces byproducts and increases yield to 89%. This advancement addresses previous challenges in large-scale production and purification of the compound, making it more accessible for both research and potential commercial applications.

In pharmacological studies, the compound has shown interesting modulation of inflammatory pathways. A 2023 paper in Biochemical Pharmacology demonstrated that derivatives of N,N''-BIS-(4-ETHOXY-PHENYL)-MALONAMIDE exhibit selective inhibition of COX-2 with reduced gastrointestinal toxicity compared to traditional NSAIDs. These findings suggest potential applications in developing safer anti-inflammatory drugs, though further preclinical studies are needed to fully evaluate efficacy and safety profiles.

The material science applications of this compound have also expanded, with recent work published in Advanced Materials (2024) showcasing its incorporation into self-healing polymers. The hydrogen-bonding capacity of the malonamide moiety contributes to the dynamic reversible networks that enable these materials to repair mechanical damage autonomously under mild conditions, opening possibilities for biomedical coatings and flexible electronics.

Ongoing research is exploring the compound's potential in drug delivery systems. Its amphiphilic nature allows for the formation of stable micelles, as reported in a 2024 Journal of Controlled Release study, where it was used to encapsulate hydrophobic anticancer drugs with improved solubility and controlled release properties. This application capitalizes on both the structural features of the molecule and its biocompatibility profile.

Future research directions for N,N''-BIS-(4-ETHOXY-PHENYL)-MALONAMIDE include further optimization of its pharmacological properties through structural modifications, exploration of its potential in combination therapies, and scale-up of production methods for industrial applications. The compound's versatility across multiple domains of chemical and biomedical research makes it a valuable subject for continued investigation, with particular promise in addressing current challenges in targeted drug delivery and sustainable material design.